![molecular formula C17H27NO2 B294997 2-(Diethylamino)ethyl 4-tert-butylbenzoate](/img/structure/B294997.png)
2-(Diethylamino)ethyl 4-tert-butylbenzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(Diethylamino)ethyl 4-tert-butylbenzoate is a chemical compound that has gained significant attention in the scientific community due to its unique properties. It is commonly used in research applications to study its mechanism of action, biochemical and physiological effects, and potential future directions for its use.
Mechanism of Action
The mechanism of action of 2-(Diethylamino)ethyl 4-tert-butylbenzoate is not fully understood, but it is believed to interact with certain amino acid residues in proteins and nucleic acids. This interaction results in a change in fluorescence intensity, which can be measured and used to study biological processes.
Biochemical and Physiological Effects
Studies have shown that this compound has minimal toxicity and does not affect cell viability at concentrations commonly used in research applications. It has also been shown to have low binding affinity for serum proteins, which may make it a useful tool for studying protein-protein interactions in vivo.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(Diethylamino)ethyl 4-tert-butylbenzoate in lab experiments is its high selectivity for certain proteins and nucleic acids. This can allow researchers to study specific biological processes with greater precision. However, one limitation of using this compound is its relatively low fluorescence quantum yield, which can make it difficult to detect in some systems.
Future Directions
There are many potential future directions for the use of 2-(Diethylamino)ethyl 4-tert-butylbenzoate in scientific research. Some possible areas of study include:
- Developing new fluorescent probes based on the structure of this compound
- Studying the interactions between this compound and other biomolecules
- Investigating the potential use of this compound in medical imaging
- Exploring the use of this compound in drug discovery and development
Conclusion
In conclusion, this compound is a valuable tool for scientific research due to its unique properties and potential applications. Its high selectivity for certain proteins and nucleic acids make it a valuable tool for studying biological processes, and there are many potential future directions for its use in research.
Synthesis Methods
The synthesis of 2-(Diethylamino)ethyl 4-tert-butylbenzoate involves the reaction of 4-tert-butylbenzoic acid with diethylamine and ethyl chloroformate. The reaction is typically carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is a white crystalline solid that is soluble in organic solvents.
Scientific Research Applications
2-(Diethylamino)ethyl 4-tert-butylbenzoate has been extensively studied for its potential use as a fluorescent probe in biological systems. It has been shown to selectively bind to certain proteins and nucleic acids, making it a valuable tool for studying protein-protein interactions and gene expression.
Properties
Molecular Formula |
C17H27NO2 |
---|---|
Molecular Weight |
277.4 g/mol |
IUPAC Name |
2-(diethylamino)ethyl 4-tert-butylbenzoate |
InChI |
InChI=1S/C17H27NO2/c1-6-18(7-2)12-13-20-16(19)14-8-10-15(11-9-14)17(3,4)5/h8-11H,6-7,12-13H2,1-5H3 |
InChI Key |
YKBVNJDUCONDHE-UHFFFAOYSA-N |
SMILES |
CCN(CC)CCOC(=O)C1=CC=C(C=C1)C(C)(C)C |
Canonical SMILES |
CCN(CC)CCOC(=O)C1=CC=C(C=C1)C(C)(C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.